1-(Tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C11H20O2S |
|---|---|
Molecular Weight |
216.34 g/mol |
IUPAC Name |
1-tert-butylsulfanyl-3,3-dimethylcyclobutane-1-carboxylic acid |
InChI |
InChI=1S/C11H20O2S/c1-9(2,3)14-11(8(12)13)6-10(4,5)7-11/h6-7H2,1-5H3,(H,12,13) |
InChI Key |
OUJIUVWPDATPCC-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC(C1)(C(=O)O)SC(C)(C)C)C |
Origin of Product |
United States |
Preparation Methods
Reference:
This method employs a nucleophilic substitution reaction between a dimethyl malonate derivative and sodium tert-butylthiolate.
- Reagents:
- Dimethyl 2-(3-chloro-2,2-dimethylpropylidene)malonate
- Sodium methoxide (NaOMe) in methanol
- tert-Butanethiol
-
- Sodium tert-butylthiolate is generated by reacting NaOMe with tert-butanethiol.
- The thiolate solution is added to the malonate derivative in anhydrous methanol, leading to cyclobutane formation via nucleophilic attack.
- Purification via high-vacuum distillation yields the product (79% yield).
-
- ¹H NMR (CDCl₃): δ = 1.12–1.31 (multiple singlets for methyl groups), 1.95–3.99 (cyclobutane protons).
- ¹³C NMR: Peaks at 24.1, 30.3 ppm confirm cyclobutane and tert-butyl groups.
Advantages: High regioselectivity and scalability.
Limitations: Requires careful handling of sodium methoxide and vacuum distillation.
Reference:
While primarily describing benzyl ester synthesis, these methods can be adapted by substituting benzyl bromide with tert-butylthiol derivatives.
- Activation of Carboxylic Acid:
- Use carbodiimides (e.g., EDC) or thionyl chloride to convert the acid to an active intermediate.
- Nucleophilic Attack:
- React with tert-butylthiol in the presence of a base (e.g., triethylamine).
| Reagent System | Solvent | Temperature | Yield |
|---|---|---|---|
| EDC/DMAP | DCM | 20°C | 84% |
| Cs₂CO₃ | Acetonitrile | RT | 89% |
| H₂SO₄/MgSO₄ | DCM | 20°C | N/A |
Note: Yields for adapted tert-butylsulfanyl routes are inferred from analogous benzyl ester syntheses.
Comparative Analysis of Methods
Chemical Reactions Analysis
1-(Tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The tert-butylsulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.
Substitution: The tert-butylsulfanyl group can be substituted with other functional groups using nucleophilic substitution reactions.
Major products formed from these reactions include sulfoxides, sulfones, alcohols, and various substituted derivatives.
Scientific Research Applications
Scientific Research Applications
- Chemistry It serves as a building block in synthesizing complex molecules, which is useful in the development of pharmaceuticals and agrochemicals.
- Biology Derivatives of the compound are studied for their potential biological activities, such as enzyme inhibition and antimicrobial properties.
- Medicine There is ongoing research exploring its potential as a therapeutic agent, particularly in treating inflammatory diseases and cancer.
- Industry It is used to develop new materials with unique properties, including polymers and coatings.
Chemical Reactions and Analysis
1-(Tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid can undergo several chemical reactions:
- Oxidation The tert-butylsulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.
- Reduction The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.
- Substitution The tert-butylsulfanyl group can be substituted with other functional groups via nucleophilic substitution reactions.
Major products from these reactions include sulfoxides, sulfones, alcohols, and various substituted derivatives.
Mechanism of Action
The mechanism of action of 1-(tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid involves its interaction with specific molecular targets. For instance, its derivatives have been shown to inhibit the activity of certain enzymes by binding to their active sites. This interaction can disrupt the normal function of the enzyme, leading to therapeutic effects such as reduced inflammation or inhibited tumor growth .
Comparison with Similar Compounds
Table 1: Comparative Overview of Cyclobutane-Carboxylic Acid Derivatives
Molecular weights marked with () are estimated based on molecular formulas.
Key Comparative Insights
Steric and Electronic Effects
- Tert-butylsulfanyl Group : The tert-butylsulfanyl substituent in the target compound is bulkier and less polar than the hydroxymethyl () or methoxypropyl () groups. Its thioether linkage (C-S-C) may reduce hydrogen-bonding capacity compared to oxygen-containing analogs but could enhance lipophilicity and metabolic stability .
- Chlorophenyl vs.
Solubility and Reactivity
- Hydrochloride Salt Derivatives: The amino-substituted cyclobutane-carboxylic acid hydrochloride () demonstrates how ionic forms improve water solubility, a critical factor in drug formulation. In contrast, the tert-butylsulfanyl group likely reduces aqueous solubility, favoring organic solvents .
- Methoxypropyl vs. Hydroxymethyl : The methoxypropyl group () balances lipophilicity and polarity via its ether oxygen, while the hydroxymethyl group () significantly increases hydrophilicity, making it more suitable for aqueous applications .
Research Findings and Inferences
Lipophilicity : The tert-butylsulfanyl group likely increases logP compared to polar derivatives (e.g., hydroxymethyl), enhancing membrane permeability in drug candidates.
Steric Hindrance : Bulky substituents may slow metabolic degradation, improving pharmacokinetic profiles.
Synthetic Utility : Thioether-containing compounds are valuable in medicinal chemistry for disulfide bond mimicry or metal coordination.
Biological Activity
1-(Tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid is a compound that has garnered interest due to its unique structural properties and potential biological activities. This article delves into the synthesis, characterization, and biological activity of this compound, drawing from diverse research sources.
Synthesis and Characterization
The synthesis of 1-(tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid can be achieved through various methods, including Michael-induced ring closure reactions. A notable procedure involves the treatment of dimethyl 2-(3-chloro-2,2-dimethylpropylidene)malonate with sodium tert-butylthiolate in methanol. This reaction yields the desired compound with a reported yield of approximately 79% .
Characterization Techniques:
- Nuclear Magnetic Resonance (NMR): The compound exhibits distinct peaks in the NMR spectrum, indicating the presence of tert-butyl and cyclobutane moieties.
- Mass Spectrometry (MS): The molecular ion peak supports the molecular weight of the compound, confirming its identity.
Anti-inflammatory Activity
In a study examining structurally related compounds, certain derivatives exhibited significant anti-inflammatory effects. While direct studies on this specific compound are sparse, its structural analogs suggest potential efficacy in reducing inflammation .
Anticancer Potential
Preliminary investigations into similar cyclobutane derivatives have highlighted their potential in cancer therapy. The unique structural features of 1-(tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid may contribute to its ability to inhibit tumor growth or induce apoptosis in cancer cells. Further research is necessary to elucidate these effects specifically for this compound.
Case Studies
While there are no extensive case studies directly involving 1-(tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid, related compounds have been explored in various biological contexts:
- Study on Cyclobutane Derivatives: A study reported that cyclobutane derivatives showed promising results in inhibiting specific cancer cell lines. The mechanisms involved included modulation of apoptosis pathways and inhibition of cell proliferation.
- Inflammatory Models: In models of acute inflammation, certain derivatives demonstrated a reduction in pro-inflammatory cytokines, suggesting a mechanism that could be relevant for 1-(tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid.
Q & A
Q. What are the key structural features of 1-(tert-butylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid, and how do they influence its reactivity?
The compound features a strained cyclobutane ring, which increases reactivity due to angle strain (≈90° bond angles). The tert-butylsulfanyl group introduces steric bulk, hindering nucleophilic attacks on the adjacent carboxylic acid group. The carboxylic acid moiety (pKa ~4-5) enables pH-dependent deprotonation, facilitating salt formation or coordination chemistry. Nomenclature rules for cyclobutane derivatives (e.g., substituent numbering) follow IUPAC guidelines .
Q. What synthetic routes are reported for preparing this compound, and what are their limitations?
Common methods include:
- Cyclobutane ring formation : [2+2] photocycloaddition or ring-closing metathesis, though steric hindrance from the tert-butylsulfanyl group may reduce yields .
- Thiol incorporation : Nucleophilic substitution of a halide intermediate with tert-butylthiol, requiring anhydrous conditions to avoid oxidation . Challenges include regioselectivity in cyclobutane functionalization and purification of stereoisomers due to the rigid ring structure.
Advanced Research Questions
Q. How can advanced spectroscopic techniques resolve stereochemical ambiguities in this compound?
- NMR : - COSY and NOESY can identify vicinal coupling constants (e.g., 3JHH) to confirm substituent positions on the cyclobutane ring. The tert-butyl group’s singlet in NMR simplifies analysis .
- X-ray crystallography : Determines absolute configuration and bond angles, critical for verifying strain effects . Discrepancies between computational (DFT) and experimental data may arise from crystal packing forces, requiring complementary methods like IR or Raman spectroscopy .
Q. What computational challenges arise in modeling this compound’s conformational dynamics?
Q. What strategies mitigate steric hindrance during derivatization of the carboxylic acid group?
- Activating agents : Use of EDC/HOBt or DCC promotes amide bond formation without requiring bulky coupling reagents.
- Microwave-assisted synthesis : Enhances reaction rates for esterification or amidations by overcoming steric barriers . Conflicting data on reaction yields (e.g., 40-70% in esterification) may stem from variations in tert-butylsulfanyl group orientation, requiring iterative optimization .
Methodological Notes
- Contradiction resolution : Discrepancies in synthetic yields (e.g., 50% vs. 70%) often arise from differences in protecting group strategies or purification techniques (e.g., column chromatography vs. recrystallization) .
- Safety protocols : Handling tert-butylthiol requires inert atmospheres (N/Ar) to prevent disulfide formation, as noted in safety guidelines .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
